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Compound of Interest

Compound Name:
4-(N-Boc-

aminomethyl)phenylboronic acid

Cat. No.: B1275705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of a common and effective

protocol for the synthesis of 4-(N-Boc-aminomethyl)phenylboronic acid, a valuable building

block in medicinal chemistry and organic synthesis. This document outlines the chemical

pathway, a detailed experimental protocol, and key data for reproducibility.

Synthetic Pathway Overview
The synthesis of 4-(N-Boc-aminomethyl)phenylboronic acid is typically achieved through a

two-step process. The first step involves a palladium-catalyzed Miyaura borylation of a

commercially available halo-benzylamine derivative. The resulting boronic acid pinacol ester is

then hydrolyzed to yield the final product. This method offers good yields and is amenable to

scale-up.
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4-(Bromomethyl)aniline

tert-Butyl (4-(bromomethyl)phenyl)carbamate

Boc Protection

Di-tert-butyl dicarbonate (Boc₂O)

Base (e.g., Et₃N)
Solvent (e.g., DCM)

4-(N-Boc-aminomethyl)phenylboronic acid pinacol ester

Miyaura Borylation

Bis(pinacolato)diboron

Pd catalyst (e.g., Pd(dppf)Cl₂)
Base (e.g., KOAc)

Solvent (e.g., Dioxane)

4-(N-Boc-aminomethyl)phenylboronic acidDeprotection/Hydrolysis

Acidic hydrolysis (e.g., HCl)
or

Transesterification (e.g., with a diol)
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Step 1: Boc Protection

Step 2: Miyaura Borylation

Step 3: Hydrolysis

Analysis

Reaction Setup:
4-(Bromomethyl)aniline, Boc₂O, Et₃N in DCM

Stir at RT for 12-16h

Aqueous Workup

Column Chromatography

tert-Butyl (4-(bromomethyl)phenyl)carbamate

Reaction Setup:
Intermediate, B₂pin₂, Pd(dppf)Cl₂, KOAc in Dioxane

Heat at 80-90°C for 12-18h

Filtration through Celite

Column Chromatography

Pinacol Ester Intermediate

Reaction Setup:
Pinacol Ester in Et₂O/HCl

Stir at RT for 4-6h

Neutralization & Precipitation

Filtration & Drying

4-(N-Boc-aminomethyl)phenylboronic acid

Characterization:
¹H NMR, ¹³C NMR, MS, HPLC
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To cite this document: BenchChem. [Synthesis of 4-(N-Boc-aminomethyl)phenylboronic Acid:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275705#4-n-boc-aminomethyl-phenylboronic-acid-
synthesis-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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